Cas no 785781-34-2 (5-Isocyanato-1,3-dimethyl-1H-pyrazole)

• Product Name: 5-Isocyanato-1,3-dimethyl-1H-pyrazole
• CAS No: 785781-34-2
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 3030237
• PubChem ID: 17750408
• Update Time: 2024-03-01

5-Isocyanato-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-异氰酸基-1,3-二甲基-1H-吡唑
• 5-Isocyanato-1,3-dimethyl-1H-pyrazole
• 5-isocyanato-1,3-dimethylpyrazole
• Z2985

• MDL： MFCD08448178
• Inchi： 1S/C6H7N3O/c1-5-3-6(7-4-10)9(2)8-5/h3H,1-2H3
• InChI Key： DTJMKINLRQLPDR-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles